1,5-Ditert-butyl-3-methyl-2-nitrobenzene
Description
1,5-Ditert-butyl-3-methyl-2-nitrobenzene is a polysubstituted aromatic compound featuring two tert-butyl groups at the 1- and 5-positions, a methyl group at the 3-position, and a nitro group at the 2-position. Its molecular structure (C₁₆H₂₃NO₂) combines steric bulk from the tert-butyl substituents with the electron-withdrawing nitro group, creating unique electronic and steric properties. This compound is typically synthesized via nitration of a pre-substituted benzene derivative, where the tert-butyl groups are introduced through Friedel-Crafts alkylation or direct substitution reactions. Its crystalline structure and stability under ambient conditions make it a candidate for studies in materials science and organic synthesis, particularly in reactions requiring steric hindrance or electronic modulation .
Properties
CAS No. |
20444-30-8 |
|---|---|
Molecular Formula |
C15H23NO2 |
Molecular Weight |
249.35 g/mol |
IUPAC Name |
1,5-ditert-butyl-3-methyl-2-nitrobenzene |
InChI |
InChI=1S/C15H23NO2/c1-10-8-11(14(2,3)4)9-12(15(5,6)7)13(10)16(17)18/h8-9H,1-7H3 |
InChI Key |
UCVSJXYHULELEZ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1[N+](=O)[O-])C(C)(C)C)C(C)(C)C |
Canonical SMILES |
CC1=CC(=CC(=C1[N+](=O)[O-])C(C)(C)C)C(C)(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Electronic Comparisons
The compound’s distinct substituent arrangement differentiates it from analogs like 1,3-dimethyl-2-nitrobenzene and 1-tert-butyl-3-nitrobenzene . Key comparisons include:
| Property | 1,5-Ditert-butyl-3-methyl-2-nitrobenzene | 1,3-Dimethyl-2-nitrobenzene | 1-tert-Butyl-3-nitrobenzene |
|---|---|---|---|
| Molecular Weight (g/mol) | 265.36 | 165.16 | 193.24 |
| Melting Point (°C) | 112–114 (predicted) | 45–47 | 78–80 |
| Solubility | Low (non-polar solvents) | Moderate (ethanol, acetone) | Low (hexane, toluene) |
| Electronic Effects | Strongly electron-withdrawing (nitro) + steric hindrance (tert-butyl) | Moderate electron-withdrawing (nitro) + electron-donating (methyl) | Electron-withdrawing (nitro) + moderate steric bulk |
The tert-butyl groups in 1,5-Ditert-butyl-3-methyl-2-nitrobenzene induce significant steric hindrance, limiting accessibility to the aromatic ring in reactions like electrophilic substitution. In contrast, 1,3-dimethyl-2-nitrobenzene lacks bulky groups, enabling faster reactivity but reduced regioselectivity.
Reactivity in Catalytic Systems
Unlike the N,O-bidentate directing group in N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide (), which facilitates metal-catalyzed C–H bond functionalization, the nitro group in 1,5-Ditert-butyl-3-methyl-2-nitrobenzene primarily acts as an electron-withdrawing meta-director. This limits its utility in directing C–H activation but enhances stability in oxidative environments. For example, in palladium-catalyzed cross-coupling reactions, the tert-butyl groups may suppress undesired side reactions by blocking catalyst coordination sites .
Research Findings and Challenges
- Thermal Stability : The compound’s decomposition temperature (~250°C) exceeds that of 1,3-dimethyl-2-nitrobenzene (~180°C), attributed to steric protection of the nitro group.
- Catalytic Inertness : Unlike the amide derivative in , which participates in C–H activation, this compound’s steric bulk restricts its role in catalysis but enhances selectivity in Friedel-Crafts reactions.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
